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Compound of Interest

Compound Name: Isoindolin-4-ylmethanol
CAS No.: 127168-95-0
Cat. No.: B177652
Get Quote
. J

Document ID: OSHP-1SO-4M-2024 | Version: 2.1 | Status: Active Target Audience: Medicinal
Chemists, Process Safety Engineers, and Lab Managers.

Chemical Identity & Contextual Relevance[1][2][3][4]
[5]

Isoindolin-4-ylmethanol (systematically: (2,3-dihydro-1H-isoindol-4-yl)methanol) is a high-
value pharmacophore used primarily in the synthesis of kinase inhibitors and
immunomodulatory drugs (e.g., Lenalidomide analogs). Its structure—a fused benzene-
pyrrolidine ring with a hydroxymethyl handle—provides a critical vector for extending drug
potency into solvent-exposed regions of a protein binding pocket.

Structural Variants & ldentifiers

Researchers rarely encounter the volatile "free base" alone. It is typically supplied as a
hydrochloride salt or an N-protected intermediate to prevent polymerization or oxidation.
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Variant Chemical Name CAS Number Physical State

(2,3-dihydro-1H-

HCI Salt isoindol-4-yl)methanol  253669-75-5 White/Off-white Solid
hydrochloride
tert-butyl 4-

N-Boc (hydroxymethyl)isoind  127168-93-8 Crystalline Solid

oline-2-carboxylate

Isoindolin-4- ] ] Viscous Oil / Low-melt
Free Base Not widely listed )
ylmethanol Solid

CRITICAL DISTINCTION: Do not confuse the suffix "-methanol” with the solvent Methanol (CAS
67-56-1). While Methanol is systemically toxic (blindness/acidosis), Isoindolin-4-ylmethanol
acts as a functionalized organic amine/alcohol. Its hazards stem from its reactivity as a

secondary amine and benzylic-like alcohol.

Hazard Identification & GHS Classification

As a specialized research intermediate, comprehensive toxicological data (LD50 in humans) is
often extrapolated from Structure-Activity Relationships (SAR) of analogous isoindolines.

GHS Label Elements (OSHA HCS 2012/ CLP)

Based on the HCI Salt (CAS 253669-75-5)
 Signal Word:WARNING

e Pictograms:GHSO07 (Exclamation Mark)
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Hazard Class Category Code Hazard Statement
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [1]
o Causes serious eye
Eye Damage/Irritation 2A H319 S
irritation.
STOT - Single May cause respirato
J 3 H335 _ .y. P i
Exposure irritation.

Expert Toxicological Insight

e Amine Reactivity: The secondary amine in the isoindoline core (pKa ~9-10) is basic. Upon

contact with mucous membranes, it protonates, generating local hydroxide ions that cause

the irritation described in H315/H319.

» Benzylic Reactivity: The hydroxymethyl group at position 4 is electronically similar to a

benzyl alcohol. While stable, metabolic oxidation to the corresponding aldehyde (isoindoline-

4-carbaldehyde) is possible in vivo, which may exhibit higher reactivity/toxicity.

o Sensitization Potential: Like many bicyclic amines, repeated dermal exposure carries a risk

of sensitization, though not formally classified in standard vendor SDSs. Treat as a potential

sensitizer.

Exposure Controls & Engineering Logic

Standard "gloves and glasses" are insufficient for novel pharmacophores where long-term

toxicity is unknown. The following protocol utilizes a Quantity-Based Risk Escalation model.

Engineering Control Workflow

This decision tree dictates the containment level based on the mass being manipulated.
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Start: Handling Isoindolin-4-ylmethanol

Quantity Assessment

< 100 mg (Analytical) 100 mg - 10 g (Preparative) > 10 g (Process)

'

LEVEL 1: Standard Fume Hood LEVEL 2: High-Flow Hood + Balance Enclosure LEVEL 3: Powder Containment Valve / Isolator
Face Velocity: 100 fpm Double Gloving (Nitrile) Tyvek Sleeves + P3/N95 Mask
Nitrile Gloves (0.11mm) Respirator if outside hood Dedicated Waste Stream

Click to download full resolution via product page

Figure 1: Risk-based engineering control logic. As mass increases, the probability of
aerosolization and inhalation exposure rises, necessitating stricter containment.

Personal Protective Equipment (PPE) Matrix

e Respiratory: If handling >500mg of the fluffy HCI salt outside a hood, a P95/P3 particulate
respirator is mandatory to prevent inhalation of the cationic dust.

e Dermal:
o Standard: Nitrile gloves (minimum thickness 0.11 mm).

o High Risk (Solutions): If dissolved in DMSO or DMF (which penetrate skin), use Silver
Shield/Laminate gloves. The solvent acts as a carrier, dragging the isoindoline into the
bloodstream.

Stability, Reactivity & Storage

Understanding the chemical behavior of the 4-hydroxymethyl group is vital for safety and yield.
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Stability Profile

» Hygroscopicity: The HCI salt (CAS 253669-75-5) is hygroscopic. Moisture absorption leads
to "clumping,” which increases the risk of spatula slippage and aerosol generation during
weighing.

» Oxidation Susceptibility: The benzylic alcohol position is prone to air-oxidation to the
aldehyde or carboxylic acid over time, especially if the amine is unprotected.

Storage Protocol

o Atmosphere: Store under Argon or Nitrogen (inert atmosphere).
o Temperature:2—-8°C (Refrigerated).

o Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the free base is
used (chelation risk).

Emergency Response Protocols

This section outlines self-validating workflows for spills and exposure.

Spill Cleanup (Solid)

Do not dry sweep. Dry sweeping generates dust.
o Wet Method: Cover the spill with a paper towel dampened with Isopropanol (IPA).

o Neutralization: If the substance is the HCI salt, the residue is acidic. If Free Base, it is basic.
Wipe the area with a mild soap solution followed by water.

» Validation: Check the surface pH with a litmus strip. It should be neutral (pH 6-8) before
declaring the area safe.

First Aid Logic

e Eye Contact (H319):

o Action: Rinse for 15 minutes.
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o Mechanism:[2][3][4] The goal is dilution. The amine binds to corneal proteins; immediate
flushing prevents permanent opacity.

e Skin Contact (H315):
o Action: Wash with soap and water.[5][6] Do not use ethanol.

o Reasoning: Ethanol increases vasodilation and skin permeability, potentially driving the
compound deeper into the dermis.

Synthesis & Application Context (Scientific
Grounding)

For researchers utilizing this building block, the primary utility lies in the 4-position vector.

o Reaction Pathway: The hydroxymethyl group is often converted to a leaving group
(mesylate/halide) for nucleophilic substitution, or oxidized to an aldehyde for reductive
amination.

o Safety in Synthesis: When converting the alcohol to a mesylate (using MsCI/Et3N), the
reaction is exothermic.

o Control: Add MsCI dropwise at 0°C.

o Hazard:[7][8][9][2][10][3][11][12] This generates a highly reactive alkylating agent (benzyl-
like electrophile). Treat the resulting intermediate as a potential mutagen.

Reference Workflow (Graphviz)

Synthesis of a generic kinase inhibitor scaffold using Isoindolin-4-ylmethanol.

Isoindolin-4-ylmethanol w | Step 1: Free Base Liberation > Step 2: N-Protection Step 3: Alcohol Activation [ CRITICAL HAZARD:
(HCI salt) = (NaHCO3 wash) (Boc20) (MsCl or SOCI2) Potent Alkylator Formed

Click to download full resolution via product page
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Figure 2: Synthetic workflow highlighting the generation of high-hazard alkylating intermediates
in Step 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Safety & Handling Protocol: Isoindolin-4-
ylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177652/docs#operational-safety-handling-protocol-
isoindolin-4-ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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